Cas no 22204-94-0 (6-methyl-9-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole)
![6-methyl-9-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole structure](https://www.kuujia.com/scimg/cas/22204-94-0x500.png)
22204-94-0 structure
Product name:6-methyl-9-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole
6-methyl-9-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-9-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole
- 6-METHYL-9-(2-(2-METHYL-5-PYRIDYL)ETHYL)-1,2,3,4-TETRAHYDROCARBAZOLE SULFATE
- U7ZM52A3NT
- UNII-U7ZM52A3NT
- 22204-94-0
- 6-Methyl-9-(2-(2-methyl-5-pyridyl)ethyl)-1,2,3,4-tetrahydrocarbazole sulphate
-
- Inchi: InChI=1S/C21H24N2.H2O4S/c1-15-7-10-21-19(13-15)18-5-3-4-6-20(18)23(21)12-11-17-9-8-16(2)22-14-17;1-5(2,3)4/h7-10,13-14H,3-6,11-12H2,1-2H3;(H2,1,2,3,4)
- InChI Key: XUCJJCRLGLINLS-UHFFFAOYSA-N
- SMILES: CC1=CC2=C(C=C1)N(C3=C2CCCC3)CCC4=CN=C(C=C4)C.OS(=O)(=O)O
Computed Properties
- Exact Mass: 304.19412
- Monoisotopic Mass: 402.16132849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 477
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 17.82
6-methyl-9-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole Related Literature
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Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
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Stefan A. Kobel,Olivier Burri,Mukul Girotra,Arne Seitz,Matthias P. Lutolf Lab Chip, 2012,12, 2843-2849
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3. Au nano dumbbells catalyzed the cutting of graphene oxide sheets upon plasmon-enhanced reduction†Xiaotian Wang,Mingyun Zhu,Wanlin Fu,Chengqian Huang,Qing Gu,Tingying Helen Zeng,Yunqian Dai,Yueming Sun RSC Adv., 2016,6, 46218-46225
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Jonas Van Rie,Wim Thielemans Nanoscale, 2017,9, 8525-8554
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Peng Chen Nanoscale, 2010,2, 1474-1479
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